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Compound of Interest

Morpholino(3-
Compound Name: _
nitrophenyl)methanone

cat. No.: B1296131

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a technical overview of the synthesis and characterization
of Morpholino(3-nitrophenyl)methanone based on available scientific literature. Information
regarding the initial discovery, specific biological activities, and associated signaling pathways
is not publicly available at the time of this report.

Introduction

Morpholino(3-nitrophenyl)methanone, also known as 4-(3-Nitrobenzoyl)morpholine, is a
chemical compound with the molecular formula C11H12N204[1]. It serves as a key intermediate
in the synthesis of other organic molecules, such as (3-Aminophenyl)(morpholino)methanone,
which are recognized as important precursors for active pharmaceutical ingredients[2]. This
guide details a documented synthetic route to Morpholino(3-nitrophenyl)methanone and
summarizes its known physicochemical properties.

Physicochemical Properties

A summary of the key physicochemical properties of Morpholino(3-nitrophenyl)methanone is
presented in Table 1.

Table 1: Physicochemical Properties of Morpholino(3-nitrophenyl)methanone
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Property Value Source
Molecular Formula C11H12N204 PubChem[1]
Molecular Weight 236.22 g/mol PubChem[1]

morpholin-4-yl-(3-
IUPAC Name ] PubChem[1]
nitrophenyl)methanone

CAS Number 26162-90-3 PubChem[1]
Synonyms 4-(3-Nitrobenzoyl)morpholine PubChem[1]
Appearance Solid (presumed) General Knowledge

) ) ) Hunan chemfish
Purity 95%+ (Commercially available) ]
Pharmaceutical co.,Ltd[3]

Synthesis of Morpholino(3-nitrophenyl)methanone

The synthesis of Morpholino(3-nitrophenyl)methanone can be achieved through a multi-step
process starting from benzotrichloride. This synthetic pathway involves nitration, chlorination,
and subsequent condensation with morpholine[2].

Synthetic Scheme

The overall workflow for the synthesis is depicted in the diagram below.

Step 1: Nitration & Hydrolysis

Benzotrichloride 3-Nitrobenzoic Acid

Step 2: Acyl Chloride Formation

3-Nitrobenzoyl Chloride

HNOs3, H2SOa

Morpholine

Step 3: Condensation
M0rph0lino(3-nitrophenyl)methanone)

Click to download full resolution via product page

Caption: Synthetic workflow for Morpholino(3-nitrophenyl)methanone.

Experimental Protocols
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The following protocols are based on the synthesis of (3-Aminophenyl)(morpholino)methanone,
where Morpholino(3-nitrophenyl)methanone is a key intermediate[2].

Step 1: Synthesis of 3-Nitrobenzoic Acid from Benzotrichloride

In a suitable reaction vessel, benzotrichloride is subjected to nitration using a mixture of nitric
acid (HNOs) and sulfuric acid (H2SOa).

e This reaction concurrently results in the hydrolysis of the trichloromethyl group to a
carboxylic acid.

e The reaction mixture is worked up to isolate 3-nitrobenzoic acid. A selectivity of 90-95% for
the meta-nitro isomer is reported[2].

Purification of 3-nitrobenzoic acid is achieved through column chromatography|[2].

Step 2: Synthesis of 3-Nitrobenzoyl Chloride

» 3-Nitrobenzoic acid is treated with thionyl chloride (SOCIz) to convert the carboxylic acid to
an acyl chloride.

e The reaction is carried out under appropriate conditions to ensure complete conversion.

e The resulting 3-nitrobenzoyl chloride is obtained with a reported yield of 80%[2].

Step 3: Synthesis of Morpholino(3-nitrophenyl)methanone

3-Nitrobenzoyl chloride is condensed with morpholine.

The reaction is performed in a suitable solvent and may require a base to neutralize the
hydrochloric acid byproduct.

The product, Morpholino(3-nitrophenyl)methanone, is isolated and purified.

Avyield of 80% is reported for this condensation step[2].

Characterization Data
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The characterization data for the synthesized Morpholino(3-nitrophenyl)methanone is

summarized in Table 2.

Table 2: Characterization Data for Morpholino(3-nitrophenyl)methanone

Analysis

Data Source

H NMR (500 MHz, CDClIs)

5 8.930 (d, 1H), 8.42 (dd, 1H),
8.41 (dd, 1H), 7.69 (dd, 1H),
3.64 (t, 4H), 3.41 (t, 4H)

Asian J. Chem.[4]

IR (KBr pellet, cm~1)

1526 (C-N), 1382 (N-O) Asian J. Chem.[4]

GC-MS (m/e)

235, 205, 189, 150, 134, 104,

Asian J. Chem.[4]
76, 56, 28

Logical Relationship of Synthetic Steps

The synthesis follows a logical progression of functional group transformations.
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Nitration & Hydrolysis

Acyl Chloride Formation

Amide Coupling

Final Product
Morpholino(3-nitrophenyl)methanone

Click to download full resolution via product page

Caption: Logical flow of the synthesis of Morpholino(3-nitrophenyl)methanone.

Conclusion
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This technical guide provides a detailed overview of a published method for the synthesis of
Morpholino(3-nitrophenyl)methanone, a valuable intermediate in organic synthesis. The
provided experimental protocols and characterization data serve as a resource for researchers
and scientists in the field of drug development and chemical synthesis. Further research is
required to elucidate the potential biological activities and explore the broader applications of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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